Cas no 893725-41-2 (1-(4-bromophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol)

• Product Name: 1-(4-bromophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol
• CAS No: 893725-41-2
• MF: C₁₁H₇BrN₄S
• MW: 307.169079065323
• CID: 5234171
• PubChem ID: 135734185
• Update Time: 2026-03-08

1-(4-bromophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidine-4-thione, 1-(4-bromophenyl)-1,5-dihydro-
• 1-(4-bromophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol

• Inchi： 1S/C11H7BrN4S/c12-7-1-3-8(4-2-7)16-10-9(5-15-16)11(17)14-6-13-10/h1-6H,(H,13,14,17)
• InChI Key： UGVTVGMJFRFECT-UHFFFAOYSA-N
• SMILES： C1NC(=S)C2C=NN(C3=CC=C(Br)C=C3)C=2N=1

Additional information on 1-(4-bromophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol

1-(4-Bromophenyl)-1H-Pyrazolo[3,4-d]Pyrimidine-4-Thiol: A Comprehensive Overview

The compound 1-(4-bromophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol, with CAS No. 893725-41-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazolo[3,4-d]pyrimidine core with a 4-bromophenyl substituent and a thiol (-SH) group. The presence of these functional groups endows the molecule with versatile chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery, particularly in the development of anti-cancer agents. The thiol group in this compound plays a crucial role in its biological activity, as it can act as a nucleophile or participate in redox reactions. Additionally, the bromine substituent at the para position of the phenyl ring enhances the molecule's stability and bioavailability, making it an attractive candidate for further research.

The synthesis of 1-(4-bromophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-d]pyrimidine core. This is followed by substitution reactions to introduce the 4-bromophenyl group and the thiol moiety. The optimization of these steps is critical to ensure high yields and purity of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 280°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its UV-Vis spectrum shows strong absorption bands in the visible region, which suggests potential applications in optoelectronic materials.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 1-(4-bromophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol. These studies reveal that the molecule has a conjugated π-system that facilitates electron delocalization, contributing to its stability and reactivity. Furthermore, density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, which are essential for understanding its chemical reactivity.

The thiol group in this compound makes it an excellent candidate for click chemistry reactions, such as thiol-ene or thiol-yne coupling. These reactions are widely used in materials science to create cross-linked polymers or self-healing materials. The bromine substituent further enhances the versatility of this compound by enabling additional functionalization through nucleophilic aromatic substitution.

In conclusion, CAS No. 893725-41-2, or 1-(4-bromophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol, is a multifaceted compound with promising applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in organic synthesis and materials science.